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Compound of Interest

Compound Name:
4-Amino-4-methyl-2-pentanone

Oxalate

Cat. No.: B1265502 Get Quote

Introduction

4-Amino-4-methyl-2-pentanone oxalate is an organic salt with potential applications in

pharmaceutical development and chemical synthesis. A thorough understanding of its thermal

properties is crucial for determining its stability, purity, and suitability for various applications.

Thermal analysis techniques, specifically Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC), provide valuable insights into the material's behavior when

subjected to a controlled temperature program. These analyses can identify decomposition

temperatures, weight loss events, and energetic transitions, which are critical parameters for

process development, formulation, and storage.

Physicochemical Properties

Property Value

Chemical Name 4-Amino-4-methyl-2-pentanone Oxalate

CAS Number 625-03-6

Molecular Formula C8H15NO5

Molecular Weight 205.21 g/mol

Reported Melting Point 125-130 °C (with decomposition)[1][2]
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Experimental Protocols
This section details the methodologies for conducting TGA and DSC analyses on 4-Amino-4-
methyl-2-pentanone Oxalate.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the thermal stability and decomposition profile of 4-Amino-4-methyl-2-
pentanone Oxalate by measuring weight loss as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the 4-Amino-4-methyl-2-pentanone
Oxalate sample into a clean, tared TGA pan (typically aluminum or platinum).

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min to

provide a non-reactive atmosphere.

Thermal Program:

Equilibrate the sample at 30 °C for 5 minutes.

Ramp the temperature from 30 °C to 300 °C at a constant heating rate of 10 °C/min.

Data Collection: Continuously record the sample weight as a function of temperature.

Data Analysis: Analyze the resulting TGA curve to identify the onset temperature of

decomposition and the percentage of weight loss for each decomposition step. The first

derivative of the TGA curve (DTG) can be used to pinpoint the temperatures of maximum

weight loss rate.

Differential Scanning Calorimetry (DSC) Protocol
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Objective: To determine the melting behavior and associated thermal transitions of 4-Amino-4-
methyl-2-pentanone Oxalate.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed

aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

Instrument Setup:

Place the sample and reference pans in the DSC cell.

Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

Thermal Program:

Equilibrate the sample at 25 °C for 5 minutes.

Ramp the temperature from 25 °C to 150 °C at a heating rate of 10 °C/min.

Data Collection: Record the heat flow to the sample relative to the reference as a function of

temperature.

Data Analysis: Analyze the DSC thermogram to identify endothermic or exothermic events.

For this compound, a sharp endotherm associated with melting followed immediately by

decomposition is expected. Determine the onset temperature and the peak temperature of

this event.

Data Presentation
The following tables summarize the expected quantitative data from the TGA and DSC

analyses of 4-Amino-4-methyl-2-pentanone Oxalate.

Table 1: Summary of TGA Data
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Parameter Result

Onset of Decomposition (Tonset) ~125 °C

Temperature of Maximum Decomposition Rate

(Tpeak)
~135 °C

Total Weight Loss (up to 300 °C) > 95%

Table 2: Summary of DSC Data
Parameter Result

Onset of Endothermic Event ~126 °C

Peak of Endothermic Event ~130 °C

Event Type Melting with concurrent decomposition

Visualizations
The following diagrams illustrate the experimental workflow and logical relationships in the

thermal analysis of 4-Amino-4-methyl-2-pentanone Oxalate.
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Sample Preparation

TGA Instrument Setup

Thermal Program

Data Analysis

Weigh 5-10 mg of Sample

Load Sample into TGA Pan

Purge with Nitrogen (50-100 mL/min)

Equilibrate at 30°C

Ramp to 300°C at 10°C/min

Record Weight vs. Temperature

Analyze TGA/DTG Curves

Click to download full resolution via product page

Caption: Workflow for Thermogravimetric Analysis (TGA).
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Sample Preparation

DSC Instrument Setup

Thermal Program

Data Analysis

Weigh 2-5 mg of Sample

Seal in Aluminum Pan

Load Sample and Reference Pans

Purge with Nitrogen (20-50 mL/min)

Equilibrate at 25°C

Ramp to 150°C at 10°C/min

Record Heat Flow vs. Temperature

Identify Thermal Events (Melting/Decomposition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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